N-(5-chloro-2-phenoxyphenyl)-2-(2-nitrophenyl)acetamide

• IUPAC Name: N-(5-chloro-2-phenoxyphenyl)-2-(2-nitrophenyl)acetamide
• InChI: InChI=1S/C20H15ClN2O4/c21-15-10-11-19(27-16-7-2-1-3-8-16)17(13-15)22-20(24)12-14-6-4-5-9-18(14)23(25)26/h1-11,13H,12H2,(H,22,24)
• InChI Key: CPYUNCJAMLPTMI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=C(C=C(C=C2)Cl)NC(=O)CC3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C20H15ClN2O4
• Molecular Weight: 382.8 g/mol

Description

N-(5-chloro-2-phenoxyphenyl)-2-(2-nitrophenyl)acetamide, commonly known as Nitrofen, is a herbicide that was widely used in the past for controlling weeds in crops. It was first introduced in the 1960s and was used extensively until the 1980s. However, due to its harmful effects on the environment and human health, its use has been banned in many countries. Despite its ban, Nitrofen remains a topic of scientific research due to its unique chemical structure and potential applications.

Mechanism of Action

Nitrofen acts as a photosynthesis inhibitor by blocking the electron transport chain in chloroplasts. It binds to the QB protein in the D1 protein complex, which is essential for the transfer of electrons in photosystem II. This results in the inhibition of photosynthesis and ultimately leads to the death of plants.
Biochemical and Physiological Effects:
Nitrofen has been shown to have harmful effects on the environment and human health. It can contaminate soil and water and can persist in the environment for long periods of time. Nitrofen has also been shown to have toxic effects on animals, including liver damage and developmental abnormalities. Additionally, Nitrofen has been shown to have carcinogenic properties in animal studies.

Advantages and Limitations for Lab Experiments

Nitrofen has several advantages as a tool for scientific research. It is relatively easy to synthesize and can be used as a reference compound for developing analytical methods. Additionally, Nitrofen has a well-defined mechanism of action, which makes it an ideal tool for studying the effects of herbicides on plant growth and development. However, Nitrofen also has several limitations. Its toxicity and potential for environmental contamination make it difficult to work with in a laboratory setting. Additionally, its use is restricted in many countries, which limits its availability for research purposes.

Future Directions

Despite its limitations, Nitrofen remains a topic of scientific research. Future studies could focus on developing alternative herbicides that are less harmful to the environment and human health. Additionally, studies could focus on developing analytical methods for detecting herbicides in environmental samples. Finally, studies could focus on the development of new tools for studying the effects of herbicides on plant growth and development.

Scientific Research Applications

Nitrofen has been extensively studied for its potential applications in scientific research. It has been used as a tool for studying the effects of herbicides on plant growth and development. Nitrofen has also been used as a model compound for studying the metabolism and toxicity of herbicides in animals. Additionally, Nitrofen has been used as a reference compound for developing analytical methods for detecting herbicides in environmental samples.